![molecular formula C18H21NO4S B6380576 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% CAS No. 1262002-36-7](/img/structure/B6380576.png)
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%
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Overview
Description
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% (2M4PSP) is an organic compound that has been used in scientific research for a variety of applications. It is a white, crystalline solid with a molecular weight of 446.59 g/mol. Its chemical formula is C14H21NO3S. 2M4PSP has been used in a variety of biochemical and physiological studies due to its ability to act as a non-ionic surfactant, or surface active agent. It is a low-toxicity, low-molecular weight compound that is easily soluble in a variety of solvents, making it an ideal reagent for laboratory experiments.
Scientific Research Applications
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of histone deacetylase (HDAC) in the study of gene expression and epigenetics. It has also been used as a surfactant in drug delivery systems, as well as in the study of cell surface interactions. Additionally, 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been used as a substrate for the study of enzyme kinetics and as a reagent in the synthesis of other organic compounds.
Mechanism of Action
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% acts as a non-ionic surfactant, meaning that it reduces the surface tension between two liquids or between a liquid and a solid. This allows it to be used as an emulsifying agent, which helps to keep two immiscible liquids (such as oil and water) mixed together. Additionally, 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been demonstrated to act as an inhibitor of histone deacetylase (HDAC), which is an enzyme involved in gene expression and epigenetics.
Biochemical and Physiological Effects
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been demonstrated to have a variety of biochemical and physiological effects. As a non-ionic surfactant, it can reduce the surface tension between two liquids or between a liquid and a solid. This allows it to be used as an emulsifying agent, which helps to keep two immiscible liquids (such as oil and water) mixed together. Additionally, 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has been demonstrated to act as an inhibitor of histone deacetylase (HDAC), which is an enzyme involved in gene expression and epigenetics. It has also been used as a substrate for the study of enzyme kinetics and as a reagent in the synthesis of other organic compounds.
Advantages and Limitations for Lab Experiments
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% has several advantages for use in laboratory experiments. It is a low-toxicity, low-molecular weight compound that is easily soluble in a variety of solvents, making it an ideal reagent for laboratory experiments. Additionally, it is relatively inexpensive and can be synthesized in a few hours.
However, there are several limitations to consider when using 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% in laboratory experiments. It is not as effective as other non-ionic surfactants, such as polysorbate 80, and can be difficult to work with due to its low solubility. Additionally, it can be difficult to obtain in high purity, so it is important to use a reputable supplier.
Future Directions
There are a variety of potential future directions for the use of 2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% in scientific research. It could be used to study the effects of histone deacetylase inhibition on gene expression and epigenetics. Additionally, it could be used to study the effects of non-ionic surfactants on cell surface interactions and drug delivery systems. It could also be used as a substrate for enzyme kinetics and as a reagent in the synthesis of other organic compounds. Finally, it could be used to investigate the effects of low-toxicity, low-molecular weight compounds on biochemical and physiological processes.
Synthesis Methods
2-Methoxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95% can be synthesized from the reaction of 4-(piperidin-1-ylsulfonyl)phenol with 2-methoxy-4-chlorobenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is conducted in a solvent, such as methanol, ethanol, or acetone, and yields a white, crystalline solid. The reaction is typically conducted at room temperature and can be completed in a few hours.
properties
IUPAC Name |
2-methoxy-4-(4-piperidin-1-ylsulfonylphenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-23-18-13-15(7-10-17(18)20)14-5-8-16(9-6-14)24(21,22)19-11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHUGPQITVHHSBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00685811 |
Source
|
Record name | 3-Methoxy-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262002-36-7 |
Source
|
Record name | 3-Methoxy-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00685811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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